Cas no 381241-00-5 (2-amino-2-cyclopropyl-acetonitrile;hydrochloride)

• Product Name: 2-amino-2-cyclopropyl-acetonitrile;hydrochloride
• CAS No: 381241-00-5
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD18380675
• CID: 4647271
• PubChem ID: 18417020
• Update Time: 2025-07-02

2-amino-2-cyclopropyl-acetonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropylacetonitrile hydrochloride
• 2-amino-2-cyclopropylacetonitrile;hydrochloride
• 2-Amino-2-cyclopropyl-acetonitrile hydrochloride
• 2-amino-2-cyclopropyl-acetonitrile;hydrochloride
• SCHEMBL694961
• AS-83941
• E80923
• 381241-00-5
• MFCD18380675
• F8888-5713
• DB-093602
• Z1266854880
• XJKSATAZLNMPPO-UHFFFAOYSA-N
• CS-0056048
• EN300-72907
• 2-amino-2-cyclopropylacetonitrilehydrochloride
• AKOS016908640

• MDL： MFCD18380675
• Inchi： 1S/C5H8N2.ClH/c6-3-5(7)4-1-2-4;/h4-5H,1-2,7H2;1H
• InChI Key： XJKSATAZLNMPPO-UHFFFAOYSA-N
• SMILES： Cl.NC(C#N)C1CC1

Computed Properties

• Exact Mass: 132.0454260g/mol
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-amino-2-cyclopropyl-acetonitrile;hydrochloride

Introduction to 2-amino-2-cyclopropyl-acetonitrile;hydrochloride (CAS No. 381241-00-5)

2-amino-2-cyclopropyl-acetonitrile;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 381241-00-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The molecular structure of 2-amino-2-cyclopropyl-acetonitrile;hydrochloride consists of a cyclopropyl group attached to an acetonitrile backbone, with an amino group and a hydrochloride counterion. This configuration imparts specific reactivity and binding characteristics, which are highly relevant in medicinal chemistry. The cyclopropyl ring, a three-membered carbon heterocycle, is known for its stability and ability to participate in various chemical transformations, making it a versatile building block for more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmacophores that can interact with biological targets in innovative ways. The structural features of 2-amino-2-cyclopropyl-acetonitrile;hydrochloride make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its potential utility in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability of the cyclopropyl group to adopt multiple conformations can facilitate optimal interactions with protein targets, thereby improving drug efficacy.

The hydrochloride form of this compound not only improves its handling properties but also enhances its bioavailability when used in pharmaceutical formulations. This is particularly important for drugs that require rapid absorption and distribution throughout the body. Researchers have leveraged these properties to develop prodrugs that release active pharmaceutical ingredients under specific physiological conditions, thereby increasing therapeutic outcomes.

Advances in computational chemistry have further highlighted the significance of 2-amino-2-cyclopropyl-acetonitrile;hydrochloride in drug discovery. Molecular modeling studies have revealed that the compound can effectively engage with various biological receptors, including G-protein coupled receptors (GPCRs) and nuclear receptors. These interactions are pivotal in modulating cellular processes and have implications for treating neurological disorders, metabolic diseases, and infectious diseases. The hydrochloride salt's stability under different pH conditions also makes it suitable for formulation into oral medications and injectables.

The synthesis of 2-amino-2-cyclopropyl-acetonitrile;hydrochloride involves multi-step organic reactions that showcase the compound's synthetic versatility. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield, ensuring cost-effective production for industrial applications. These methods often involve catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies to achieve the desired product with high purity.

In clinical trials, derivatives of this compound have shown promise in preclinical models for treating conditions such as hypertension, diabetes, and autoimmune disorders. The ability of the cyclopropyl group to modulate enzyme activity has been particularly noted in studies targeting angiotensin-converting enzymes (ACE) and dipeptidyl peptidase-4 (DPP-4). Such enzymes play critical roles in regulating blood pressure and glucose metabolism, respectively. The hydrochloride form's stability ensures consistent drug delivery, which is essential for maintaining therapeutic levels over time.

The environmental impact of synthesizing and using 2-amino-2-cyclopropyl-acetonitrile;hydrochloride has also been a focus of recent research. Efforts have been made to develop greener synthetic methodologies that reduce waste generation and energy consumption. For example, biocatalytic approaches using enzymes as catalysts have been explored to streamline the synthesis process while minimizing environmental footprint. Such innovations align with global trends toward sustainable chemistry practices.

The future prospects of this compound are promising, with ongoing research exploring new applications in nanomedicine and targeted drug delivery systems. The unique structural features of 2-amino-2-cyclopropyl-acetonitrile;hydrochloride make it an excellent candidate for conjugating with nanoparticles or other biomaterials to enhance drug targeting specificity. This could lead to more effective treatments with fewer side effects, particularly in oncology where precision medicine is increasingly valued.

In conclusion, 2-amino-2-cyclopropyl-acetonitrile;hydrochlorride (CAS No. 381241-00-5) represents a cornerstone compound in modern pharmaceutical research. Its structural versatility, combined with the stability provided by the hydrochloride salt form, makes it indispensable in developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in advancing medical treatments worldwide.